N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide

• IUPAC Name: N-[4-[3-(2-phenylmorpholin-4-yl)propylsulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C21H27N3O4S/c1-17(25)23-19-8-10-20(11-9-19)29(26,27)22-12-5-13-24-14-15-28-21(16-24)18-6-3-2-4-7-18/h2-4,6-11,21-22H,5,12-16H2,1H3,(H,23,25)
• InChI Key: OKQKSDBSQOCSBP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NCCCN2CCOC(C2)C3=CC=CC=C3
• Molecular Formula: C21H27N3O4S
• Molecular Weight: 417.5 g/mol

Description

N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide (NPMPA) is a highly versatile compound with a wide range of applications in scientific research and laboratory experiments. It is a derivative of acetamide, a carboxamide, and is composed of nitrogen, sulfur, and oxygen atoms. NPMPA is a relatively new compound and has been used in various studies in recent years. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of NPMPA.

Scientific Research Applications

N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide has been used in a variety of scientific research applications. It has been used as a drug delivery system to target specific areas of the body, and as an inhibitor of enzymes involved in certain biochemical pathways. In addition, N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide has been used in the study of cell signaling pathways, and as a tool to study the effects of drugs on cells. It has also been used to study the effects of drugs on the nervous system, and to investigate the effects of certain drugs on behavior.

Mechanism of Action

N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide has been found to interact with several different target proteins and enzymes. It has been shown to interact with several G-protein coupled receptors, which are involved in signal transduction pathways. In addition, it has been found to interact with several enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide has also been found to interact with several other enzymes involved in biochemical pathways.
Biochemical and Physiological Effects
N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide has been found to have several biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. In addition, it has been found to have anti-inflammatory and anti-cancer effects, and has been shown to reduce the activity of certain types of cancer cells. Furthermore, N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide has been found to have neuroprotective and neuroregenerative effects, and has been shown to protect neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide has several advantages for lab experiments. It is a relatively new compound and has a wide range of applications in scientific research. It is also relatively easy to synthesize in bulk quantities, and is relatively stable and non-toxic. However, N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide is not suitable for all types of experiments, as it has certain limitations. For example, it is not suitable for experiments involving high concentrations of drugs, as it may interfere with the metabolism of the drugs. In addition, it is not suitable for experiments involving proteins or enzymes that are sensitive to N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide.

Future Directions

N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide has a wide range of applications in scientific research and laboratory experiments, and there are several potential future directions for its use. One potential future direction is the development of new drug delivery systems based on N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide. In addition, N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide could be used to study the effects of drugs on the nervous system, and to investigate the effects of certain drugs on behavior. Furthermore, N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide could be used to study the effects of drugs on cell signaling pathways, and to investigate the mechanisms of drug action. Finally, N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide could be used as a tool to study the effects of drugs on the immune system, and to investigate the potential therapeutic applications of certain drugs.

Synthesis Methods

N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide can be synthesized from acetamide, phenylmorpholine, and propylsulfamoyl chloride. In the first step of the synthesis, acetamide is reacted with phenylmorpholine to form the intermediate compound 4-[3-(2-phenylmorpholin-4-yl)propyl]acetamide. In the second step, this intermediate is reacted with propylsulfamoyl chloride to form N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide. This synthesis method is simple and efficient, and can be used to produce N-(4-{[3-(2-phenylmorpholin-4-yl)propyl]sulfamoyl}phenyl)acetamide in bulk quantities.